Cas no 1804045-32-6 (5-Fluoro-2-methyl-4-nitrobenzoyl chloride)

• Product Name: 5-Fluoro-2-methyl-4-nitrobenzoyl chloride
• CAS No: 1804045-32-6
• MF: C₈H₅ClFNO₃
• MW: 217.581604719162
• CID: 5002580
• Update Time: 2025-06-08

5-Fluoro-2-methyl-4-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methyl-4-nitrobenzoyl chloride

• Inchi： 1S/C8H5ClFNO3/c1-4-2-7(11(13)14)6(10)3-5(4)8(9)12/h2-3H,1H3
• InChI Key： GTVGHCMHCVQRRP-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=CC=1C)[N+](=O)[O-])F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 2.7
• Topological Polar Surface Area: 62.9

Additional information on 5-Fluoro-2-methyl-4-nitrobenzoyl chloride

5-Fluoro-2-methyl-4-nitrobenzoyl Chloride (CAS No. 1804045-32-6): A Versatile Intermediate for Pharmaceutical and Chemical Synthesis

5-Fluoro-2-methyl-4-nitrobenzoyl chloride (CAS No. 1804045-32-6) is a highly specialized benzoyl chloride derivative that has garnered significant attention in the fields of pharmaceutical synthesis and organic chemistry. This compound, characterized by its nitro and fluoro functional groups, serves as a critical building block for the development of advanced active pharmaceutical ingredients (APIs) and fine chemicals. Its unique molecular structure makes it indispensable for researchers focusing on drug discovery and material science.

In recent years, the demand for fluorinated compounds like 5-Fluoro-2-methyl-4-nitrobenzoyl chloride has surged due to their enhanced bioavailability and metabolic stability in drug formulations. This aligns with the growing trend in precision medicine, where fluorine incorporation is a key strategy to improve drug efficacy. The compound’s nitro group further enhances its reactivity, making it a preferred choice for nucleophilic substitution reactions and catalytic transformations.

From an industrial perspective, CAS 1804045-32-6 is often utilized in the synthesis of agrochemicals and specialty polymers. Its compatibility with green chemistry principles has also been explored, particularly in solvent-free reactions and microwave-assisted synthesis. Researchers are increasingly investigating its role in sustainable manufacturing, addressing the global push for eco-friendly chemical processes.

The compound’s spectroscopic properties (e.g., NMR and IR data) are well-documented, facilitating its identification and quality control in laboratory settings. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure purity, a critical factor for GMP-compliant production. This emphasis on quality aligns with the pharmaceutical industry’s stringent regulatory standards.

Beyond its synthetic applications, 5-Fluoro-2-methyl-4-nitrobenzoyl chloride is a subject of academic interest. Recent publications highlight its utility in cascade reactions and multicomponent couplings, reflecting the broader shift toward atom-efficient methodologies. These advancements resonate with the AI-driven drug design trend, where computational tools predict optimal reaction pathways for such intermediates.

In summary, 5-Fluoro-2-methyl-4-nitrobenzoyl chloride (CAS No. 1804045-32-6) exemplifies the intersection of innovation and practical utility in modern chemistry. Its relevance to life sciences, materials engineering, and sustainable technology ensures its continued prominence in research and industrial applications.